Cas no 2137579-79-2 (4-(Adamantan-1-yl)benzene-1-sulfonyl fluoride)

• Product Name: 4-(Adamantan-1-yl)benzene-1-sulfonyl fluoride
• CAS No: 2137579-79-2
• MF: C₁₆H₁₉FO₂S
• MW: 294.384267091751
• CID: 6073017
• PubChem ID: 165955344
• Update Time: 2025-08-05

4-(Adamantan-1-yl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137579-79-2
• 4-(adamantan-1-yl)benzene-1-sulfonyl fluoride
• EN300-726990
• 4-(Adamantan-1-yl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C16H19FO2S/c17-20(18,19)15-3-1-14(2-4-15)16-8-11-5-12(9-16)7-13(6-11)10-16/h1-4,11-13H,5-10H2
• InChI Key： XLPWNLPDWJLJDA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C12CC3CC(CC(C3)C1)C2)(=O)(=O)F

Computed Properties

• Exact Mass: 294.10897918g/mol
• Monoisotopic Mass: 294.10897918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 42.5Ų

Additional information on 4-(Adamantan-1-yl)benzene-1-sulfonyl fluoride

4-(Adamantan-1-yl)benzene-1-sulfonyl fluoride: A Comprehensive Overview

The compound 4-(Adamantan-1-yl)benzene-1-sulfonyl fluoride, identified by the CAS number 2137579-79-2, is a unique chemical entity with significant potential in various scientific and industrial applications. This compound combines the structural features of an adamantane moiety and a sulfonyl fluoride group, making it a versatile molecule for research and development in fields such as materials science, pharmacology, and organic synthesis.

The adamantane group, known for its rigid and highly branched structure, contributes to the stability and unique physical properties of the compound. The sulfonyl fluoride group, on the other hand, introduces reactivity and functional versatility, enabling the molecule to participate in a wide range of chemical transformations. Recent studies have highlighted the potential of 4-(Adamantan-1-yl)benzene-1-sulfonyl fluoride in the development of advanced materials with tailored properties, such as high thermal stability and mechanical strength.

In terms of synthesis, researchers have explored various methods to efficiently prepare 4-(Adamantan-1-yl)benzene-1-sulfonyl fluoride. These methods often involve multi-step reactions, including nucleophilic aromatic substitution and sulfonation processes. The optimization of these synthetic routes has been a focus of recent investigations, aiming to enhance yield and purity while minimizing environmental impact.

The application of 4-(Adamantan-1-yl)benzene-1-sulfonyl fluoride in drug delivery systems has garnered significant attention. Its unique structure allows for the design of molecules with improved bioavailability and targeting capabilities. For instance, studies have demonstrated its potential as a carrier for hydrophobic drugs, leveraging its amphiphilic properties to enhance solubility and permeability.

In addition to its pharmaceutical applications, 4-(Adamantan-1-yl)benzene-1-sulfonyl fluoride has shown promise in catalytic processes. Its ability to act as a catalyst in organic reactions has been explored in recent research, particularly in the context of asymmetric synthesis and enantioselective reactions. This highlights its potential role in advancing green chemistry practices by reducing waste and improving reaction efficiency.

The environmental impact of 4-(Adamantan-1-yl)benzene-1-sulfonyl fluoride has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles to ensure its safe use in industrial settings. These studies have provided valuable insights into its eco-friendly properties, making it a candidate for sustainable chemical processes.

In conclusion, 4-(Adamantan-1-yllbenzene-l-sulfonyl fluoride, CAS number 2137579792, represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application methodologies, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.